DFPTA
Overview
Description
DFPTA is a novel inhibitor of indoleamine 2,3-dioxygenase (IDO).
Scientific Research Applications
Gene Introgression in Breeding Programs : DNA fingerprints (DFP), detectable by minisatellite probes, are used in gene introgression for breeding programs in farm animals and plants. This technique allows for the selection of individuals based on their unique DFP patterns, which can reduce the number of backcross generations needed in breeding programs (Hillel et al., 1990).
Microbial Ecology Studies : Autofluorescent proteins (AFPs), including green fluorescent protein (GFP) and red fluorescent protein (DsRed), are used in microbial ecology to study microbe-plant interactions, biosensors, biofilm formation, and horizontal gene transfer. These proteins enable in situ monitoring of microbial physiology and gene expression in real time (Larrainzar et al., 2005).
Pathogen Gene Expression Monitoring : Differential fluorescence induction (DFI) is a methodology for monitoring pathogen gene expression in response to host environments. It involves infecting animals with bacteria expressing GFP transcriptional gene fusions and recovering fluorescent bacteria from host tissues (Bumann & Valdivia, 2007).
In Vivo Cell Tracking for Immunotherapy : Dendritic cells can be labeled for in vivo tracking using magnetic resonance imaging (MRI). This technique is significant for visualizing the location, migration, and fate of cells in adoptive cell therapies (Helfer et al., 2010).
Lattice Dynamics and Dielectric Properties : Variational density functional perturbation theory (DFPT) is applied in physics to study lattice dynamics and dielectric properties of materials, such as in the case of quartz and other crystals (Refson et al., 2006).
Cognitive Information-Processing : Systems factorial technology (SFT) and the double factorial paradigm (DFP) are used in psychology to assess cognitive information-processing mechanisms. This technology is applicable across various psychological studies (Houpt et al., 2014).
Corrosion Detection and Evaluation : Digital fringe projection (DFP) technique is developed for detecting and quantitatively evaluating corrosion on engineering structures. This technique utilizes digital projection display technology for high-resolution measurements (Huang et al., 1999).
Clinical Applications of Double Filtration Plasmapheresis : Double filtration plasmapheresis (DFPP) is a blood purification modality applied in various disorders, including metabolic, neurological, and dermatologic disorders. It involves the separation and filtration of plasma components (Hirano et al., 2020).
Properties
Molecular Formula |
C25H30F5N3O3 |
|---|---|
Molecular Weight |
515.525 |
IUPAC Name |
3-[4-[Bis(2-methylpropyl)amino]-3-[(2,4-difluorophenyl)carbamoylamino]phenyl]-4,4,4-trifluorobutanoic acid |
InChI |
InChI=1S/C25H30F5N3O3/c1-14(2)12-33(13-15(3)4)22-8-5-16(18(11-23(34)35)25(28,29)30)9-21(22)32-24(36)31-20-7-6-17(26)10-19(20)27/h5-10,14-15,18H,11-13H2,1-4H3,(H,34,35)(H2,31,32,36) |
InChI Key |
LLRWXYAXYSABOE-UHFFFAOYSA-N |
SMILES |
O=C(O)CC(C1=CC=C(N(CC(C)C)CC(C)C)C(NC(NC2=CC=C(F)C=C2F)=O)=C1)C(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DFPTA |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-[(1R)-1-(1-ethylsulfonyl-4-piperidinyl)ethyl]-N-[(4-methoxy-6-methyl-2-oxo-1H-pyridin-3-yl)methyl]-2-methyl-3-indolecarboxamide](/img/structure/B1192499.png)
